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Compound of Interest

Compound Name: 4-Octyl-3-thiosemicarbazide

Cat. No.: B1302265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, safety, and potential biological activities of 4-Octyl-3-thiosemicarbazide,

a molecule of interest in the field of medicinal chemistry.

Core Properties
4-Octyl-3-thiosemicarbazide, also known as N-Octylhydrazinecarbothioamide, is an organic

compound belonging to the thiosemicarbazide class. These compounds are characterized by a

thiourea group linked to a hydrazine moiety. The presence of a long alkyl chain, in this case, an

octyl group, imparts specific physicochemical properties that can influence its biological

interactions.

Table 1: Physicochemical Properties of 4-Octyl-3-thiosemicarbazide

Property Value Source

CAS Number 13207-36-8 -

Molecular Formula C₉H₂₁N₃S [1]

Molecular Weight 203.35 g/mol [1]

Melting Point 47 °C [1]
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Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-Octyl-3-
thiosemicarbazide is not readily available in published literature, a general and well-

established method for the synthesis of 4-alkyl-3-thiosemicarbazides can be reliably applied.

This synthesis involves the reaction of an alkyl isothiocyanate with hydrazine hydrate.

Experimental Protocol: General Synthesis of 4-Alkyl-3-thiosemicarbazides

This protocol is adapted from established methods for the synthesis of similar N-substituted

thiosemicarbazides.[2][3]

Materials:

Octyl isothiocyanate

Hydrazine hydrate

Ethanol (or other suitable solvent)

Procedure:

Dissolve octyl isothiocyanate in a suitable solvent, such as ethanol, in a round-bottom flask

equipped with a magnetic stirrer.

Slowly add an equimolar amount of hydrazine hydrate to the stirred solution at room

temperature.

Continue stirring the reaction mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the product, 4-Octyl-3-thiosemicarbazide, is expected to

precipitate out of the solution.

The solid product is collected by filtration, washed with cold ethanol to remove any unreacted

starting materials, and dried under vacuum.

Further purification can be achieved by recrystallization from a suitable solvent if necessary.
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Diagram 1: General Synthesis of 4-Octyl-3-thiosemicarbazide
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Caption: Reaction scheme for the synthesis of 4-Octyl-3-thiosemicarbazide.

Spectroscopic Data
Specific spectroscopic data for 4-Octyl-3-thiosemicarbazide is not widely available. However,

based on the known spectra of related thiosemicarbazide derivatives, the following

characteristic signals can be anticipated.[4][5][6][7][8][9][10][11][12]

Table 2: Predicted Spectroscopic Data for 4-Octyl-3-thiosemicarbazide

Technique Expected Peaks/Signals

¹H NMR

Signals corresponding to the protons of the octyl

chain (triplet for the terminal methyl group,

multiplets for the methylene groups), and

signals for the N-H protons of the

thiosemicarbazide moiety.

¹³C NMR

Resonances for the eight carbon atoms of the

octyl chain and a characteristic downfield signal

for the C=S carbon.[7][8]

IR Spectroscopy

Characteristic absorption bands for N-H

stretching, C-H stretching of the alkyl chain, and

the C=S stretching vibration.[5][6][11][12]

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound (203.35 m/z).
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Safety and Handling
4-Octyl-3-thiosemicarbazide should be handled with care in a laboratory setting. The

available safety data indicates that it is a potential irritant.

Table 3: Hazard Information for 4-Octyl-3-thiosemicarbazide

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Work in a well-ventilated area or under a chemical fume hood.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

attention.

Potential Biological Activity and Signaling Pathways
While no specific biological studies have been published for 4-Octyl-3-thiosemicarbazide, the

broader class of thiosemicarbazide derivatives is known to exhibit a wide range of biological

activities.[13][14][15][16] These activities are often attributed to the ability of the

thiosemicarbazide moiety to chelate metal ions, which are essential for the function of various

enzymes in pathogens and cancer cells.[17]

Potential Areas of Investigation:
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Antimicrobial Activity: Thiosemicarbazides have shown promise as antibacterial and

antifungal agents.[18][19][20][21][22] The octyl chain of 4-Octyl-3-thiosemicarbazide may

enhance its ability to penetrate microbial cell membranes, potentially leading to increased

efficacy.

Anticancer Activity: Many thiosemicarbazone derivatives (formed by the condensation of

thiosemicarbazides with aldehydes or ketones) are potent anticancer agents.[17] Their

mechanism of action often involves the inhibition of ribonucleotide reductase, an enzyme

crucial for DNA synthesis.[13] It is plausible that 4-Octyl-3-thiosemicarbazide could serve

as a precursor for such anticancer compounds.

Enzyme Inhibition: The chelation properties of the thiosemicarbazide group suggest that 4-
Octyl-3-thiosemicarbazide could act as an inhibitor of metalloenzymes involved in various

disease pathways. For instance, some thiosemicarbazide derivatives have been investigated

as tyrosinase inhibitors.[11]

Diagram 2: Potential Mechanism of Action of Thiosemicarbazide Derivatives

Thiosemicarbazide Derivative

Biological Target

Cellular Effect

4-Octyl-3-thiosemicarbazide
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Click to download full resolution via product page

Caption: Proposed mechanism involving metal chelation by thiosemicarbazides.

Experimental Protocol: Preliminary Antimicrobial Screening (Broth Microdilution Assay)

This protocol outlines a standard method for assessing the minimum inhibitory concentration

(MIC) of a compound against bacteria.

Materials:

4-Octyl-3-thiosemicarbazide

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer (plate reader)

Procedure:

Prepare a stock solution of 4-Octyl-3-thiosemicarbazide in a suitable solvent (e.g., DMSO).

In a 96-well plate, perform serial two-fold dilutions of the compound in MHB to achieve a

range of concentrations.

Inoculate each well with a standardized suspension of the test bacteria.

Include positive (bacteria in broth without compound) and negative (broth only) controls.

Incubate the plates at the optimal growth temperature for the bacteria (e.g., 37°C) for 18-24

hours.

Determine the MIC by visual inspection for the lowest concentration that inhibits visible

bacterial growth or by measuring the optical density at 600 nm.[16]
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Conclusion
4-Octyl-3-thiosemicarbazide is a readily synthesizable compound with potential for further

investigation in drug discovery. While specific data for this molecule is currently limited, the

known biological activities of the broader thiosemicarbazide class suggest that it may possess

valuable antimicrobial or anticancer properties. Further research is warranted to fully

characterize its physicochemical properties, elucidate its biological mechanism of action, and

explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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